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Compound of Interest

Compound Name: Thiourea dioxide

Cat. No.: B052502

An In-depth Technical Guide to Thiourea Dioxide

Core Chemical Identification

Thiourea dioxide, also known as formamidine sulfinic acid, is an organosulfur compound with
significant applications as a reducing agent in various industrial and laboratory settings.[1][2][3]

o CAS Number: 1758-73-2[1][4][5][6]
e Molecular Formula: CHaN202S[1][4]
e IUPAC Name: Amino(imino)methanesulfinic acid[2][7]

e Synonyms: Formamidine sulfinic acid (FAS), Thiox, DegaFAS, Aminoiminomethanesulfinic
acid (AIMS).[11[2][4]1[7]

Chemical Structure and Tautomerism

Thiourea dioxide exhibits tautomerism, meaning it exists in two interconvertible isomeric
forms. The structure it adopts is dependent on its environment.[1][2]

e Solid State: In its crystalline or gaseous state, it primarily exists as thiourea dioxide, which
has a pyramidal sulfur center.[1][2]
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e Agueous Solution: In the presence of water or DMSO, it converts to its tautomer,
formamidine sulfinic acid.[1][2][8] This tautomer is the more reactive isomer and is
responsible for the compound's potent reducing capabilities.[8]

The conversion to its active form in solution is a critical aspect of its chemistry.

Solid State
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Caption: Tautomeric equilibrium of Thiourea Dioxide in solution.

Physicochemical and Safety Data

Quantitative properties of thiourea dioxide are summarized below. This data is essential for
laboratory handling, experimental design, and safety assessments.
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Property Value Reference(s)

Molar Mass 108.12 g/mol [21[31[7]
White to light-yellow odorless

Appearance ) [L][41[7119]
crystalline powder

_ _ 126 °C (259 °F; 399 K);

Melting Point [11121131[9]
decomposes

Solubility in Water 27 -30g/Lat 20 °C [1112119]

pH of Agueous Solution ~4.0-6.5 [1][2]13]

Density 1.68 g/cm3 9]

UN Number 3341 [5]
Spontaneously combustible,

GHS Hazard Class [2][10]

Corrosive, Health hazard

Toxicity (Aquatic)

LC50 - Poecilia reticulata
(guppy) - 416 mg/L - 96 h

[5]

Bond Length (S-C) 186 pm [1][2]
Bond Length (C-N) 130 pm [11[2]
Bond Length (S-O) 149 pm [1112]

Experimental Protocols
Synthesis of Thiourea Dioxide via Oxidation

Thiourea dioxide is most commonly prepared by the oxidation of thiourea with hydrogen

peroxide in a controlled aqueous environment.[1][2] The reaction is exothermic and requires

careful temperature and pH management to ensure high yield and purity.[2][11]

Materials:

e Thiourea (CHaN2S)

e Hydrogen Peroxide (H202, 25-50% solution)
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e Deionized Water

» pH buffer/control agent (e.g., ammonium bicarbonate), if necessary[12][13]

e Round bottom flask, magnetic stirrer, ice bath

Protocol:

Preparation: Prepare an aqueous solution of thiourea (e.g., 125-130 g/L) in a round bottom
flask equipped with a magnetic stir bar.[12]

e Cooling: Place the flask in an ice bath and cool the solution to below 10 °C. It is crucial to
maintain a low temperature throughout the reaction.[2][12][14]

» Reaction: Slowly add the hydrogen peroxide solution dropwise to the cooled, stirring thiourea
solution. The rate of addition should be controlled to keep the reaction temperature below 10
°C.[12][14]

e pH Control: Monitor the pH of the reaction mixture. It is recommended to keep the pH
between 3 and 5 for optimal results.[2][13] At pH values below 2, a disulfide species may
form instead.[1][2]

o Precipitation & Aging: As the reaction proceeds, thiourea dioxide will precipitate out of the
solution as a white crystalline powder.[14] After the addition of hydrogen peroxide is
complete, continue stirring the slurry in the ice bath for approximately 30 minutes to age the
crystals.[12]

« Isolation: Collect the product by vacuum filtration.

e Drying: Dry the resulting solid in a vacuum oven at a temperature below 60 °C to obtain the
final product.[15]
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Caption: Experimental workflow for the synthesis of Thiourea Dioxide.
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Reduction of Aromatic Nitro Compounds

Thiourea dioxide is an effective agent for the reduction of aromatic nitroaldehydes and
nitroketones to the corresponding nitroalcohols, a key transformation in the synthesis of
pharmaceuticals.[1][16]

Materials:

Aromatic Nitro Compound (Substrate)

Thiourea Dioxide

Solvent (e.g., ethanol/water mixture)

Base (e.g., Sodium Hydroxide)

Protocol:

Dissolution: Dissolve the aromatic nitro compound in a suitable solvent system, such as an
ethanol-water mixture, in a reaction vessel.

» Base Addition: Add a catalytic amount of a base like sodium hydroxide to the mixture. The
reducing power of thiourea dioxide is enhanced under basic conditions.[14]

» Reductant Addition: Add thiourea dioxide to the solution (typically 1.5-2.0 equivalents).

e Reaction: Stir the mixture at room temperature or with gentle heating. Monitor the reaction
progress using an appropriate technique (e.g., TLC, LC-MS).

o Workup: Once the reaction is complete, neutralize the mixture. Extract the product using a
suitable organic solvent.

« Purification: Purify the crude product by recrystallization or column chromatography to yield
the desired nitroalcohol.

Applications in Research and Drug Development
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Thiourea dioxide's primary utility stems from its role as a potent and stable reducing agent.[1]

[8]

e Organic Synthesis: It is widely used for the chemoselective reduction of various functional
groups, including ketones, aldehydes, and nitro compounds.[3][16][17] Its selectivity makes it
valuable in multi-step syntheses of complex molecules, including active pharmaceutical
ingredients (APIs).[16]

o Drug Development: While thiourea dioxide itself is not typically a therapeutic agent,
thiourea derivatives are a significant class of compounds in medicinal chemistry.[18][19]
They exhibit a wide range of biological activities, including anticancer, antiviral, and anti-
inflammatory properties.[18][19] Thiourea dioxide can be a key reagent in the synthetic
pathways to create these more complex derivatives.

o Polymer Chemistry: It can act as a catalyst or stabilizer in the synthesis of synthetic resins
and other polymers.[4][17]

o Green Chemistry: It is considered a more environmentally friendly alternative to traditional
reducing agents like sodium dithionite, particularly in the textile and paper industries for
bleaching and deinking, due to its stability and lower toxicity profile.[4][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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